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Compound of Interest

Compound Name: 4-Pentyn-1-ol

Cat. No.: B147250 Get Quote

Introduction

4-Pentyn-1-ol (CAS No. 5390-04-5) is a versatile bifunctional molecule featuring both a

terminal alkyne and a primary alcohol functional group.[1][2] This structure makes it a valuable

building block in organic synthesis, particularly in the preparation of pharmaceuticals,

agrochemicals, and materials.[3] A thorough understanding of its solubility in various media is

critical for its application in reaction chemistry, purification processes, and formulation

development. This guide provides a detailed overview of the solubility of 4-pentyn-1-ol in water

and common organic solvents, outlines experimental protocols for solubility determination, and

illustrates the underlying principles governing its solubility profile.

Solubility Profile of 4-Pentyn-1-ol
The solubility of 4-pentyn-1-ol is dictated by its molecular structure: a five-carbon chain that

imparts non-polar character, and a terminal hydroxyl (-OH) group that is polar and capable of

hydrogen bonding. This amphiphilic nature allows it to dissolve in a range of solvents.

Data Presentation

While precise quantitative solubility data for 4-pentyn-1-ol is not widely published, its

qualitative solubility in several common solvents has been reported. The following table

summarizes the available information.
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Solvent
Molecular
Formula

Type
Reported
Solubility of 4-
Pentyn-1-ol

Citation(s)

Water H₂O Polar Protic Miscible [4][5][6]

Methanol CH₃OH Polar Protic Soluble [6]

Ethanol C₂H₅OH Polar Protic Soluble [3]

Chloroform CHCl₃ Polar Aprotic Soluble [6]

Diethyl Ether (C₂H₅)₂O Polar Aprotic Soluble [3]

Note: One source describes 4-pentyn-1-ol as sparingly soluble in water, which contrasts with

more frequent reports of it being miscible.[3] The high solubility is attributed to the polar

hydroxyl group's ability to form strong hydrogen bonds with water molecules. As a five-carbon

alcohol, it sits near the borderline of miscibility for straight-chain alcohols, where shorter chains

are fully miscible and longer chains are increasingly insoluble.

Logical Relationship: Molecular Structure and Solubility
The solubility behavior of 4-pentyn-1-ol is a direct consequence of the "like dissolves like"

principle. Its dual functionality allows for interactions with both polar and non-polar solvents.
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Caption: Structure-Solubility relationship for 4-Pentyn-1-ol.

Experimental Protocols
While specific published methods for 4-pentyn-1-ol are not available, the following general

protocol for determining the solubility of a liquid alcohol in various solvents is standard in

research settings.

Objective: To qualitatively and semi-quantitatively determine the solubility of 4-pentyn-1-ol in a

given solvent at a specified temperature (e.g., 25 °C).

Materials:

4-Pentyn-1-ol (solute)

Solvent of interest (e.g., deionized water, ethanol, hexane)

Calibrated glass vials or test tubes
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Micropipettes or graduated pipettes

Vortex mixer

Temperature-controlled water bath or chamber

Methodology: Visual Miscibility Titration

Preparation: Ensure all glassware is clean and dry to prevent contamination. Maintain a

constant temperature throughout the experiment, typically 25 °C, using a water bath.

Solvent Addition: Add a precise volume (e.g., 1.0 mL) of the solvent to a glass vial.

Solute Titration: Add a small, known volume of 4-pentyn-1-ol (e.g., 10 µL) to the solvent.

Mixing: Securely cap the vial and mix thoroughly for 30-60 seconds using a vortex mixer to

ensure the system reaches equilibrium.

Observation: Allow the mixture to stand for 1-2 minutes. Visually inspect the sample against

a well-lit background for any signs of immiscibility, such as:

Clarity: A single, clear, homogeneous phase indicates complete dissolution.

Turbidity/Cloudiness: A cloudy or opaque appearance suggests the formation of a fine

emulsion or suspension, indicating partial or low solubility.

Phase Separation: The formation of distinct layers indicates that the two liquids are

immiscible or that the solubility limit has been significantly exceeded.

Incremental Addition: Continue adding aliquots of 4-pentyn-1-ol, vortexing, and observing

after each addition.

Classification:

Miscible: If a single homogeneous phase persists after adding a large volume of solute

(e.g., until the solution is 50% solute by volume), the liquids are considered miscible.
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Soluble (or Partially Soluble): If the solution becomes turbid or separates after a certain

amount of solute is added, the solubility can be semi-quantitatively expressed as the

volume of solute per volume of solvent (e.g., >100 µL but <500 µL in 1.0 mL of solvent).

Insoluble: If even the first small addition (e.g., 10 µL) results in persistent turbidity or phase

separation, the compound is considered insoluble or very sparingly soluble.

Experimental Workflow Diagram
The logical steps for determining solubility can be visualized as follows.
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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